Cas no 2229610-60-8 (2-chloro-6-methyl-3-(pyrrolidin-2-yl)methylpyridine)

• Product Name: 2-chloro-6-methyl-3-(pyrrolidin-2-yl)methylpyridine
• CAS No: 2229610-60-8
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6162882
• PubChem ID: 165799043
• Update Time: 2025-06-14

2-chloro-6-methyl-3-(pyrrolidin-2-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methyl-3-(pyrrolidin-2-yl)methylpyridine
• 2-chloro-6-methyl-3-[(pyrrolidin-2-yl)methyl]pyridine
• 2229610-60-8
• EN300-1980047

• Inchi： 1S/C11H15ClN2/c1-8-4-5-9(11(12)14-8)7-10-3-2-6-13-10/h4-5,10,13H,2-3,6-7H2,1H3
• InChI Key： LGKZSGGJTANTDH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)CC1CCCN1

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-chloro-6-methyl-3-(pyrrolidin-2-yl)methylpyridine

Recent Advances in the Study of 2-chloro-6-methyl-3-(pyrrolidin-2-yl)methylpyridine (CAS: 2229610-60-8)

The compound 2-chloro-6-methyl-3-(pyrrolidin-2-yl)methylpyridine (CAS: 2229610-60-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolidine-pyridine hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary research indicates that 2-chloro-6-methyl-3-(pyrrolidin-2-yl)methylpyridine exhibits affinity for specific receptors in the central nervous system, suggesting potential applications in neurological disorders such as Parkinson's disease and schizophrenia. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.

In addition to its neurological applications, recent studies have explored the compound's antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-chloro-6-methyl-3-(pyrrolidin-2-yl)methylpyridine exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings highlight the compound's potential as a scaffold for developing novel antibiotics.

The synthesis of 2-chloro-6-methyl-3-(pyrrolidin-2-yl)methylpyridine has also been optimized in recent years. Advances in catalytic methods have enabled more efficient and scalable production, addressing previous challenges related to yield and purity. Researchers have reported successful enantioselective synthesis, which is critical for ensuring the compound's pharmacological efficacy and safety.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its metabolism and potential toxicity, requires further investigation. Ongoing studies are employing advanced techniques such as mass spectrometry and in vivo models to elucidate these aspects. Additionally, structure-activity relationship (SAR) studies are being conducted to refine the compound's therapeutic properties.

In conclusion, 2-chloro-6-methyl-3-(pyrrolidin-2-yl)methylpyridine (CAS: 2229610-60-8) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its diverse applications, from neurology to antimicrobial therapy, underscore its potential impact on drug discovery. Future research will likely focus on optimizing its pharmacological properties and advancing it through preclinical and clinical stages.